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Abstract

This in-depth technical guide provides a comprehensive overview of 3-
(Methylamino)benzonitrile, a versatile aromatic nitrile with significant potential in organic
synthesis and medicinal chemistry. The document delves into its chemical and physical
properties, provides detailed synthetic protocols, and explores its spectroscopic
characterization. Furthermore, it examines the reactivity of the molecule, its applications as a
building block in the synthesis of pharmacologically active compounds, and discusses its
known biological activities and toxicological profile. This guide is intended to be a valuable
resource for researchers and professionals engaged in drug discovery and development,
offering both foundational knowledge and practical insights into the utility of this compound.

Introduction

Benzonitrile derivatives are a cornerstone of modern organic and medicinal chemistry, serving
as pivotal intermediates in the synthesis of a wide array of functional molecules, from
pharmaceuticals to materials.[1] The presence of the nitrile group (-C=N) imparts unique
electronic properties and reactivity, making these compounds highly versatile building blocks.[1]
3-(Methylamino)benzonitrile, in particular, combines the reactivity of the benzonitrile core with
the nucleophilic and directing effects of the methylamino substituent, opening up diverse
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avenues for chemical modification and the construction of complex molecular architectures.
This guide aims to provide a detailed exploration of 3-(Methylamino)benzonitrile,
consolidating available scientific knowledge to support its application in research and
development.

Physicochemical and Safety Data

A thorough understanding of the physical, chemical, and safety properties of a compound is
paramount for its effective and safe handling in a laboratory setting.

Physicochemical Properties

3-(Methylamino)benzonitrile is a white crystalline solid that is soluble in organic solvents. Key
physicochemical data are summarized in the table below.

Property Value Source
CAS Number 64910-52-7

Molecular Formula CsHsN:2

Molecular Weight 132.16 g/mol

Boiling Point 259.8 °C

Appearance White crystalline solid

Solubility Soluble in organic solvents

Safety Information

Appropriate safety precautions must be observed when handling 3-(Methylamino)benzonitrile
due to its potential toxicity.

GHS Hazard Statements:
e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.
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e H332: Harmful if inhaled.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

GHS Pictograms:

Image Caption: GHS pictograms indicating acute toxicity and irritation hazards.
Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Synthesis and Purification

The synthesis of 3-(Methylamino)benzonitrile can be approached through various routes,
with the methylation of 3-aminobenzonitrile being a common and logical strategy.

Proposed Synthetic Pathway: Methylation of 3-
Aminobenzonitrile

A plausible and efficient method for the synthesis of 3-(Methylamino)benzonitrile involves the
direct methylation of 3-aminobenzonitrile. This can be achieved using a suitable methylating
agent, such as dimethyl sulfate or methyl iodide, in the presence of a base to neutralize the
acid formed during the reaction.
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Methylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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